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Compound of Interest

Compound Name: 1-(2-Bromophenyl)piperidin-2-one

Cat. No.: B1346838 Get Quote

Initial research indicates a significant lack of specific neuropharmacological data for the

compound 1-(2-Bromophenyl)piperidin-2-one. While the broader class of piperidine

derivatives has been extensively studied for various biological activities, including those

affecting the central nervous system, this particular molecule does not appear to be a

prominent subject of published research in neuropharmacology.

Our comprehensive search of scientific literature and databases did not yield specific studies

detailing the mechanism of action, receptor binding affinities, or in vivo and in vitro

neuropharmacological effects of 1-(2-Bromophenyl)piperidin-2-one. Consequently, the

creation of detailed application notes, experimental protocols, and signaling pathway diagrams

as requested is not feasible based on the currently available information.

General Landscape of Piperidine Derivatives in
Neuropharmacology
Piperidine and its derivatives are well-established scaffolds in medicinal chemistry and

neuropharmacology. They are core structures in a wide array of therapeutic agents targeting

the central nervous system. The versatility of the piperidine ring allows for the synthesis of

compounds with diverse pharmacological profiles, including:

Analgesics: Many potent opioid and non-opioid analgesics feature a piperidine moiety.
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Antipsychotics: Several typical and atypical antipsychotics incorporate the piperidine

structure.

Antidepressants: Certain classes of antidepressants utilize the piperidine scaffold.

Cognition Enhancers: Compounds targeting various receptors involved in cognitive

processes often contain a piperidine ring.

The biological activity of piperidine derivatives is highly dependent on the nature and position of

substituents on the piperidine ring and any attached aromatic systems.

Potential Areas of Investigation for 1-(2-
Bromophenyl)piperidin-2-one
Given the structural features of 1-(2-Bromophenyl)piperidin-2-one, hypothetical areas of

neuropharmacological investigation could be proposed. The presence of a bromophenyl group

and a lactam function within the piperidin-2-one core could confer affinity for various CNS

targets. However, without experimental data, any proposed mechanism or application remains

purely speculative.

Conclusion
At present, "1-(2-Bromophenyl)piperidin-2-one" is not a well-characterized compound within

the field of neuropharmacology. There is a notable absence of published research to support

the generation of detailed application notes or experimental protocols for its use. Researchers

and drug development professionals interested in this specific molecule would need to

undertake foundational in vitro and in vivo studies to determine its pharmacological profile and

potential therapeutic applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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